Cas no 1892291-59-6 (1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine
• CAS No: 1892291-59-6
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5989987
• PubChem ID: 117352424
• Update Time: 2025-10-28

1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine
• EN300-1925453
• 1892291-59-6
• 1-[(3-bromo-4-methylphenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C11H14BrN/c1-8-2-3-9(6-10(8)12)7-11(13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： BTIJMEGJHHQMKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC1(CC1)N

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine

1-(3-Bromo-4-Methylphenyl)methylcyclopropan-1-amine: A Comprehensive Overview

The compound 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine, identified by the CAS number 1892291-59-6, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a cyclopropane ring and a substituted phenyl group. The presence of a bromine atom and a methyl group on the phenyl ring introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The small, strained cyclopropane ring can act as a rigid structural element, enhancing the molecule's ability to interact with biological targets. In the case of 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine, this property is particularly advantageous for designing molecules with improved pharmacokinetic profiles. Researchers have explored its potential as a building block in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and cyclopropanation reactions. The bromine atom on the phenyl ring serves as an excellent leaving group, facilitating substitution reactions with various nucleophiles. This makes 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine a versatile intermediate in organic synthesis. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, enabling scalable production for industrial applications.

In terms of applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Additionally, its ability to form stable covalent bonds with other functional groups opens up opportunities in polymer chemistry and nanotechnology.

From an environmental perspective, understanding the degradation pathways of 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial influences. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 1-(3-bromo-4-methylphenyl)methylcyclopropan-1-amine (CAS No: 1892291-59-6) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.